![molecular formula C23H19N3O2S B4190472 N-{2-[(2-cyanophenyl)thio]benzoyl}phenylalaninamide](/img/structure/B4190472.png)
N-{2-[(2-cyanophenyl)thio]benzoyl}phenylalaninamide
Overview
Description
N-{2-[(2-cyanophenyl)thio]benzoyl}phenylalaninamide, commonly known as CTBPA, is a synthetic peptide that has gained attention in the scientific community due to its potential therapeutic applications. CTBPA is a member of the thioamide family of compounds, which are known to exhibit various biological activities.
Mechanism of Action
The mechanism of action of CTBPA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. CTBPA has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. CTBPA has also been shown to inhibit the activation of nuclear factor kappa B, which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
CTBPA has been shown to have various biochemical and physiological effects. In cancer research, CTBPA has been shown to induce apoptosis and inhibit angiogenesis. In neurological disorders, CTBPA has been shown to protect neurons from oxidative stress and reduce inflammation. In infectious diseases, CTBPA has been shown to inhibit the growth of bacteria and viruses.
Advantages and Limitations for Lab Experiments
One advantage of CTBPA is its potential therapeutic applications in various fields. CTBPA has been shown to have anti-cancer, neuroprotective, and anti-microbial properties. However, one limitation of CTBPA is its low yield during synthesis, which can limit its availability for lab experiments.
Future Directions
There are several future directions for CTBPA research. One direction is to study the potential therapeutic applications of CTBPA in other fields, such as cardiovascular diseases and autoimmune disorders. Another direction is to develop more efficient synthesis methods for CTBPA to increase its availability for lab experiments. Additionally, further studies are needed to fully understand the mechanism of action of CTBPA and its potential side effects.
Scientific Research Applications
CTBPA has been studied for its potential therapeutic applications in various fields, including cancer treatment, neurological disorders, and infectious diseases. In cancer research, CTBPA has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, CTBPA has been shown to protect neurons from oxidative stress and reduce inflammation. In infectious diseases, CTBPA has been shown to inhibit the growth of bacteria and viruses.
properties
IUPAC Name |
N-(1-amino-1-oxo-3-phenylpropan-2-yl)-2-(2-cyanophenyl)sulfanylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2S/c24-15-17-10-4-6-12-20(17)29-21-13-7-5-11-18(21)23(28)26-19(22(25)27)14-16-8-2-1-3-9-16/h1-13,19H,14H2,(H2,25,27)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNBZXUFUKSFRIQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)N)NC(=O)C2=CC=CC=C2SC3=CC=CC=C3C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Nalpha-({2-[(2-cyanophenyl)sulfanyl]phenyl}carbonyl)phenylalaninamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.